Cas no 1803851-61-7 (2-Fluoro-3-iodo-4-mercaptopyridine)

• Product Name: 2-Fluoro-3-iodo-4-mercaptopyridine
• CAS No: 1803851-61-7
• MF: C₅H₃FINS
• MW: 255.05189538002
• CID: 4802432
• Update Time: 2025-10-29

2-Fluoro-3-iodo-4-mercaptopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-iodo-4-mercaptopyridine

• Inchi： 1S/C5H3FINS/c6-5-4(7)3(9)1-2-8-5/h1-2H,(H,8,9)
• InChI Key： UEQONXJKOIGZIE-UHFFFAOYSA-N
• SMILES： IC1C(C=CNC=1F)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 209
• XLogP3: 1.7
• Topological Polar Surface Area: 44.1

Additional information on 2-Fluoro-3-iodo-4-mercaptopyridine

Professional Introduction to 2-Fluoro-3-iodo-4-mercaptopyridine (CAS No. 1803851-61-7)

2-Fluoro-3-iodo-4-mercaptopyridine, identified by the CAS number 1803851-61-7, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, which is renowned for its broad spectrum of biological activities and its role as a key structural motif in numerous therapeutic agents. The unique combination of fluorine, iodine, and sulfur substituents in its molecular framework endows it with distinct chemical properties that make it a valuable intermediate in the synthesis of complex molecules.

The< strong>fluoro group at the 2-position of the pyridine ring introduces a high electronegativity that can influence the electronic distribution and reactivity of the molecule. Fluorinated pyridines are particularly interesting because they can enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In contrast, the< strong>iodo substituent at the 3-position provides a handle for further functionalization through cross-coupling reactions, which are widely employed in modern drug discovery to construct intricate molecular architectures. The presence of a< strong>mercaptopyridine moiety at the 4-position adds another layer of reactivity, allowing for nucleophilic substitution reactions that can be exploited to introduce diverse pharmacophores.

This compound has emerged as a critical building block in the development of novel pharmaceuticals, particularly in the area of anticancer and antiviral therapies. Recent studies have highlighted its utility in generating small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. For instance, researchers have leveraged the< strong>fluoro- and< strong>iodo-containing pyridine scaffold to design molecules with enhanced selectivity and potency against kinases and other enzymes overexpressed in tumor cells. The< strong>mercaptopyridine group serves as a versatile linker that can be further modified to optimize binding interactions with biological targets.

In addition to its applications in oncology, 2-fluoro-3-iodo-4-mercaptopyridine has shown promise in antiviral drug discovery. The fluorine atom's ability to influence molecular interactions has been exploited to develop inhibitors that disrupt viral replication cycles. Specifically, derivatives of this compound have been investigated for their potential to inhibit protease enzymes essential for viral maturation. The< strong>iodo substituent facilitates further derivatization, enabling the creation of libraries of compounds that can be screened for optimal antiviral activity. Such efforts are particularly relevant in light of emerging viral threats and the ongoing need for effective antiviral agents.

The synthesis of 2-fluoro-3-iodo-4-mercaptopyridine typically involves multi-step organic transformations that highlight its synthetic flexibility. Starting from commercially available precursors, such as halogenated pyridines and thiols, a series of functional group interconversions can be performed to introduce the desired substituents at specific positions on the ring. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to achieve regioselective modifications and construct complex molecular structures efficiently.

The< strong>fluoro,< strong>iodo, and< strong>mercaptopyridine functionalities collectively contribute to the compound's reactivity, making it an attractive candidate for further chemical manipulation. Researchers have utilized these handles to develop innovative synthetic strategies that enable rapid diversification of molecular structures. For example, transition-metal-catalyzed coupling reactions have been used to introduce aryl or heteroaryl groups at various positions on the pyridine ring, expanding the chemical space available for drug discovery.

In conclusion, 2-fluoro-3-iodo-4-mercaptopyridine (CAS No. 1803851-61-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and synthetic utility. Its incorporation into drug development pipelines has led to novel therapeutic agents with improved pharmacological properties. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry efforts aimed at addressing unmet medical needs across various therapeutic areas.